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Compound of Interest

Compound Name: UNC0321

Cat. No.: B612091 Get Quote

For researchers, scientists, and drug development professionals handling UNC0321, a potent

and selective histone methyltransferase G9a inhibitor, adherence to strict safety and disposal

protocols is paramount. While a specific Safety Data Sheet (SDS) for UNC0321 is not publicly

available, this guide synthesizes general best practices for the disposal of laboratory chemicals

of this nature, ensuring a safe and compliant laboratory environment.

Physicochemical and Storage Data for UNC0321
Proper handling and storage are critical first steps in the lifecycle of a laboratory chemical. The

following table summarizes key quantitative data for UNC0321.[1][2]
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Property Value

Molecular Weight 515.69 g/mol

Formula C₂₇H₄₅N₇O₃

Purity ≥98%

Appearance White crystalline powder

Solubility DMSO: 100 mg/mL (193.91 mM)

Ethanol: Sparingly soluble (1-10 mg/mL)

PBS (pH 7.2): Sparingly soluble (1-10 mg/mL)

Storage (Solid) -20°C for 3 years

Storage (Solution) -80°C in solvent for 1 year

Step-by-Step Disposal Protocol for UNC0321
The following procedures are based on general guidelines for hazardous chemical waste

disposal and should be adapted to comply with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side-shields, protective gloves

(chemically resistant), and a lab coat.[3]

2. Handling and Spill Response:

Avoid creating dust or aerosols.[3][4]

Use in a well-ventilated area, preferably within a chemical fume hood.[3][4]

In case of a spill, prevent further leakage and keep the material away from drains or water

courses.[4]

For liquid spills, absorb with an inert, finely-powdered material such as diatomite or universal

binders.[4]
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Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

3. Disposal of Unused UNC0321 (Solid and Solution):

Unused solid UNC0321 or solutions should be treated as hazardous chemical waste.

Do not dispose of down the drain or in the regular trash.[5]

Collect waste in a designated, properly labeled, and sealed container. The container should

be sturdy and chemically resistant.[5]

Store the waste container in a designated secondary containment area to prevent accidental

spills.[5]

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.[5]

4. Disposal of Contaminated Materials:

All materials that have come into contact with UNC0321, such as pipette tips, centrifuge

tubes, and gloves, should be considered contaminated waste.

Collect these materials in a designated, clearly labeled hazardous waste container.[5]

Dispose of this container through your institution's EHS-approved waste stream.

5. Disposal of Empty Containers:

To be considered non-hazardous, a container must be thoroughly emptied.[5]

The first rinse of the container with a suitable solvent (e.g., ethanol or DMSO) must be

collected and disposed of as hazardous waste.[5]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[5]

After appropriate rinsing and air-drying, the container may be disposed of as non-hazardous

waste, in accordance with institutional policies.
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UNC0321 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

UNC0321 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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